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Compound of Interest

1,2,5-Trifluoro-4-methoxy-3-
Compound Name:
nitrobenzene

CAS No.: 1804458-32-9

Cat. No.: B2575690

L J

1,2,5-Trifluoro-4-methoxy-3-nitrobenzene is a specialized aromatic compound of interest to
researchers in medicinal chemistry and materials science. Its utility is derived from its unique
electronic and structural properties, conferred by a combination of electron-withdrawing nitro
and fluoro groups and an electron-donating methoxy group. This polyfunctional nature,
however, necessitates a rigorous and informed approach to its handling and safety. The
presence of a nitroaromatic system, coupled with reactive fluorine substituents, presents a
multi-faceted hazard profile that demands more than a cursory review of standard safety

protocols.

This guide is designed for professionals in research and drug development. It moves beyond
generic safety data to provide a deeper understanding of the causality behind the
recommended precautions. By synthesizing data from structurally related compounds and
foundational chemical principles, this document serves as a comprehensive resource for the
safe and effective utilization of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene in a laboratory

setting.

Section 1: Hazard Identification and
Physicochemical Profile

While comprehensive, experimentally-derived data for this specific isomer is not extensively
published, a robust hazard profile can be constructed by examining its functional components
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and data from closely related analogs. The primary hazards are associated with its
classification as a nitroaromatic compound, which carries risks of toxicity and potential
instability, and its fluorinated nature, which can lead to skin and eye irritation.[1][2]

Table 1: Physicochemical and Hazard Data for 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene and
Related Compounds
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Property

Value | Information

Source

Chemical Name

1,2,5-Trifluoro-4-methoxy-3-
nitrobenzene

Molecular Formula C7H4FsNOs3 [3]
Molecular Weight 207.11 g/mol [3]
Data not available for this
specific isomer. (Isomer 1,2,3-
CAS Number ] [3]
Trifluoro-4-methoxy-5-
nitrobenzene is 66684-65-9)
Likely a pale-yellow to yellow-
Appearance brown liquid or low-melting [4]

solid.

Primary Hazards

Harmful if swallowed, in
contact with skin, or if inhaled.
Causes skin and serious eye
irritation. May cause

respiratory irritation.

[1]141(5]

GHS Pictograms (Anticipated)

GHSO07 (Exclamation Mark)

[4]

Hazard Statements
(Anticipated)

H302, H312, H332 (Harmful if
swallowed, in contact with skin,
if inhaled), H315 (Causes skin
irritation), H319 (Causes
serious eye irritation), H335
(May cause respiratory

irritation).

[4]115]

Incompatible Materials

Strong oxidizing agents, strong
bases, strong acids, and

reducing agents.

[elrv1el

Section 2: The Chemistry of Hazard - A Mechanistic

Perspective
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Understanding the "why" behind safety protocols is paramount for their effective
implementation. The hazards of 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene are rooted in the
interplay of its functional groups.

e The Nitroaromatic Core: Aromatic nitro compounds are well-known for their toxicological
profiles and potential to act as oxidizing agents.[9] The nitro group is a strong electron-
withdrawing group, which can influence the compound's metabolic pathways and reactivity.
In some cases, polynitrated aromatic compounds can be shock-sensitive or explosive, and
while this compound is not polynitrated, this property of the chemical class warrants caution.
[2][10]

Fluorine Substituents: The three fluorine atoms are also strongly electron-withdrawing,
rendering the aromatic ring electron-deficient. This electronic characteristic makes the
compound highly susceptible to nucleophilic aromatic substitution (SNAr) reactions.[11][12]
While this is a synthetically useful property, it also means the compound can react readily
with biological nucleophiles, contributing to its irritant and toxic properties.

Reactivity with Bases and Reducing Agents: The combination of the nitro group and fluorine
atoms creates a highly activated system. Contact with strong bases, amines, or reducing
agents should be avoided as it can lead to vigorous and potentially uncontrolled reactions.[6]

[9]
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Caption: Causality diagram linking functional groups to hazards.

Section 3: Proactive Defense: Engineering Controls
& Personal Protective Equipment (PPE)

A multi-layered defense strategy is essential. It begins with engineering controls designed to
isolate the researcher from the hazard, supplemented by a robust PPE protocol.

Engineering Controls:

¢ Chemical Fume Hood: All work with 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene, including
weighing, preparing solutions, and running reactions, must be conducted in a well-ventilated
chemical fume hood to minimize inhalation exposure.[1][6]
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o Safety Shower and Eyewash Station: These must be readily accessible and tested regularly.
Their proximity is critical in the event of an accidental large-scale splash.[1][13]

e Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

vapors.[14]

Personal Protective Equipment (PPE): The selection of PPE is not a checklist but a system

designed to prevent all routes of exposure.[15]

Table 2: Required Personal Protective Equipment
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Body Part

Protection

Standard and Rationale

Eyes/Face

Safety Goggles with side

shields or a Face Shield.

Standard safety glasses are
insufficient. Chemical safety
goggles conforming to EN166
(EVU) or ANSI Z87.1 (US) are
mandatory to protect against
splashes. A face shield should
be worn over goggles when
there is a significant splash

risk.

Hands

Nitrile Gloves (minimum).

Gloves must be inspected
before use. Given the aromatic
and fluorinated nature,
prolonged contact may require
double-gloving or the use of
more resistant gloves (e.qg.,
Viton). Always consult the
glove manufacturer's
compatibility chart. Dispose of
contaminated gloves
immediately using the proper

removal technique.[7]

Body

Flame-Resistant Laboratory
Coat.

A flame-resistant lab coat is
recommended for handling
nitro compounds.[6] It should

be fully buttoned.

Feet

Closed-toe Shoes.

Leather or chemical-resistant
shoes are required to protect

against spills.[1]

Respiratory

NIOSH-approved respirator (if

needed).

A respirator with organic vapor
cartridges may be required if
there is a risk of exceeding
exposure limits or if
engineering controls fail. Use

of a respirator requires prior
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medical clearance, training,
and fit-testing.[1]

Section 4: Standard Operating Procedure (SOP) for
Routine Handling and Storage

Adherence to a strict, pre-defined protocol is the cornerstone of safe laboratory practice.
Workflow: From Receipt to Reaction

* Pre-use Assessment: Before handling, review this guide and the most current Safety Data
Sheet (SDS) for a similar compound. Ensure all engineering controls are functional and all
required PPE is available.

o Work Surface Preparation: Protect the work surface within the fume hood with disposable,
plastic-backed absorbent paper ("bench paper”).[15]

» Weighing and Transfer:

o Conduct all weighing and transfers within the fume hood or a ventilated balance
enclosure.

o Use a spatula for solids or a pipette for liquids. Avoid generating dust or aerosols.
o Close the container immediately after dispensing the required amount.
» Solution Preparation:
o Add the compound slowly to the solvent with stirring.
o If the dissolution is exothermic, cool the flask in an ice bath.
» Reaction Setup:

o Set up reactions in the fume hood, behind a blast shield if there is any concern about the
reaction's exothermicity or potential for gas evolution.[6]
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o Ensure all equipment is properly grounded to prevent static discharge, which can be an
ignition source.[14]

e Post-use Decontamination:

o Thoroughly decontaminate all glassware and equipment that came into contact with the
compound.

o Wipe down the work surface in the fume hood.

o Dispose of all contaminated bench paper and disposable items as hazardous waste.[6] .
Personal Hygiene: Wash hands and arms thoroughly with soap and water after handling is
complete and before leaving the laboratory.[16][17]

Storage Protocol: Improper storage is a frequent cause of laboratory incidents.

» Location: Store in a cool, dry, well-ventilated area designated for toxic and reactive
chemicals.[6][14] A flammable liquid storage cabinet may be necessary depending on the
compound's physical state and flash point.[6]

o Container: Keep the container tightly closed to prevent the release of vapors.[3][14]

e Segregation: Store away from incompatible materials, particularly strong oxidizing agents,
strong bases, acids, and reducing agents.[6][8]

Section 5: Emergency Protocols - A Validated
Response System

Rapid and correct response to an emergency can significantly mitigate its consequences.
Personnel Exposure:

« Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[1][7]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. A safety shower should be used for large
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exposures. Seek medical attention if irritation persists.[1][13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Use an eyewash station. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[1][18]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[7][13]

Spill Response: A pre-planned spill response is critical. All laboratory personnel should be
trained on this procedure.

© 2026 BenchChem. All rights reserved. 10/ 14 Tech Support


https://pdf.benchchem.com/1580/Personal_protective_equipment_for_handling_1_2_4_5_Tetrafluoro_3_nitrobenzene.pdf
https://pim-resources.coleparmer.com/sds/62217.pdf
https://pdf.benchchem.com/1580/Personal_protective_equipment_for_handling_1_2_4_5_Tetrafluoro_3_nitrobenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AAL19783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/msds_2995-45-1.do
https://pim-resources.coleparmer.com/sds/62217.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2575690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Alert others in the area.
Evacuate if necessary.

'

Don appropriate PPE:
- Respirator (if needed)
- Chemical goggles & face shield
- Double gloves
- Lab coat

'

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite).

'

Carefully collect absorbed material
and contaminated items into a
labeled hazardous waste container.

'

Decontaminate the spill area
with soap and water.

'

Dispose of all materials
as hazardous waste.

Report the incident to
the laboratory supervisor and EHS.

Click to download full resolution via product page

Caption: Emergency workflow for a chemical spill.
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Section 6: Waste Management and Decontamination

Proper disposal is a legal and ethical responsibility to protect both people and the environment.

Waste Collection: All waste containing 1,2,5-Trifluoro-4-methoxy-3-nitrobenzene, including
residual amounts in empty containers, contaminated PPE, and spill cleanup materials, must
be collected in a designated, labeled hazardous waste container.[1][6]

Prohibition: Never dispose of this chemical or its waste down the drain or in the regular trash.

[6]

Disposal Procedure: The sealed, labeled hazardous waste container must be disposed of
through your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste contractor.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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